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Compound of Interest

Compound Name: 1,3-Stearin-2-palmitin
CAS No.: 2190-24-1
Cat. No.: B1219303
Get Quote
. J

Functional Structuring & Nutritional Bio-
Architecture[1]
Executive Summary & Technical Positioning

While 1,3-Dioleoyl-2-palmitoyl glycerol (OPO) is the industry standard for mimicking the
nutritional absorption profile of human milk fat (HMF), 1,3-Stearin-2-palmitin (SPS) represents
a distinct class of structured lipids.[1] SPS contains palmitic acid at the sn-2 position (mimicking
HMF) but is flanked by stearic acid at the sn-1 and sn-3 positions.[1]

Core Application Scope:

» Rheological Modifier: SPS serves as a high-melting "hard stock” (melting point ~38-40°C) to
stabilize the oil phase in formula emulsions without requiring hydrogenation (trans-fat free).

[1]

o Lipid Structuring: Prevents oiling-out in powdered formulas during storage.[1]
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 Nutritional Modulation: Provides a source of sn-2 palmitate for absorption, though the sn-1,3
stearic acid component requires careful management due to lower digestibility compared to
oleic acid.[1]

Scientific Rationale: The sn-2 Palmitate Mechanism

The efficacy of SPS relies on the specific enzymatic handling of triglycerides in the infant gut.

 Lipolytic Selectivity: Pancreatic lipase specifically hydrolyzes fatty acids at the sn-1 and sn-3
positions.[1]

e The sn-2 Advantage: The remaining sn-2 monoglyceride (2-Monopalmitin) is hydrophilic and
readily absorbed by the enterocyte.[1]

e The sn-1,3 Challenge (SPS Specific):
o In OPO, the released sn-1,3 oleic acid is well-absorbed.[1]

o In SPS, the released sn-1,3 stearic acid has a high melting point and can bind with dietary
calcium to form insoluble calcium soaps (calcium stearate), potentially causing stool
hardness.

o Formulation Strategy: SPS is typically used as a minor functional component (<5% of fat
phase) for texture, rather than the bulk fat source.

Pathway Visualization: Digestion of SPS vs. OPO
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Figure 1: Comparative metabolic fate of SPS components.[1] Note the divergence between the
absorbed sn-2 monoglyceride and the excreted calcium stearate soaps.

Protocol 1: Chemoenzymatic Synthesis of SPS

Objective: Synthesize high-purity 1,3-Stearin-2-palmitin using sn-1,3 regiospecific lipase via
acidolysis.[1]

Reagents:

Substrate A: Tripalmitin (PPP) (>95% purity) or Palm Stearin (high PPP fraction).[1]

Substrate B: Stearic Acid (Free Fatty Acid) (>98% purity).[1]

Catalyst:Rhizomucor miehei lipase (immobilized, e.g., Lipozyme RM IM) or Thermomyces
lanuginosus lipase (Lipozyme TL IM).

Solvent: n-Hexane (optional, solvent-free preferred for food grade).[1]
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Step-by-Step Methodology:
o Feedstock Preparation:

o Mix Tripalmitin and Stearic Acid in a molar ratio of 1:6 (Excess stearic acid drives the
equilibrium toward substitution at positions 1 and 3).

o Melt the mixture at 65°C in a jacketed stirred tank reactor.

e Enzymatic Reaction:

[e]

Add 10% (w/w) immobilized lipase relative to the substrate mass.

o

Incubate at 60°C (balance between melting point and enzyme stability).

[¢]

Agitate at 200 rpm for 12—24 hours.

[¢]

Control Point: Monitor water activity (
).[1] Maintain <0.1 to prevent hydrolysis (breakdown to DAG/MAG).
e Termination:
o Filter the hot mixture to remove the immobilized enzyme.[2]
 Purification (Solvent Fractionation):
o Dissolve crude product in acetone.
o Cool to 4°C to crystallize high-melting SPS and unreacted Tripalmitin.

o Perform Silver lon HPLC or Short Path Distillation to remove free fatty acids.[1]

Protocol 2: Structural Characterization (Regiospecificity)

Objective: Validate that Palmitic acid remains at the sn-2 position and Stearic acid occupies sh-
1,3.[1]

Method: Pancreatic Lipase Hydrolysis followed by GC-FID.[1]
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e Hydrolysis:

o

Mix 50 mg of synthesized SPS with 1 mL of Tris-HCI buffer (pH 8.0), 0.2 mL of 22% CacCl2
solution, and 0.5 mL of 0.1% bile salts.

o

Add 20 mg of Porcine Pancreatic Lipase.

[¢]

Incubate at 40°C for 3 minutes (partial hydrolysis).

[¢]

Stop reaction with 1 mL 6M HCI and extract lipids with diethyl ether.
e TLC Separation:

o Spot extract on Silica Gel G plate.[1]

o Develop in Hexane:Diethyl Ether:Acetic Acid (50:50:1).[1]

o Identify the 2-Monoacylglycerol (2-MAG) band (lowest Rf).[1]

e GC Analysis:

o

Scrape the 2-MAG band and methylate (FAME preparation).[1]

[¢]

Analyze via GC-FID.[1]

[¢]

Calculation: % Palmitic at sn-2 = (Area % C16:0 in 2-MAG) / (Total Area).[1]

[e]

Acceptance Criteria: >85% Palmitic acid at sn-2.[1][3]

Protocol 3: Thermal Profiling (DSC)

Objective: Determine the melting profile to ensure emulsion stability in the final formula.
Equipment: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).
o Sample Prep: Hermetically seal 5-10 mg of SPS in an aluminum pan.

e Program:
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[e]

(¢]

[¢]

[¢]

o Data Output:

Hold for 5 min.

Heat to 80°C (erase thermal history).

Cool to -40°C at 5°C/min (crystallization).

Heat to 80°C at 5°C/min (melting).

o Record Onset Temperature (

) and Peak Melting Temperature (

).

o Target: SPS typically shows a sharp melting peak around 38—41°C.[1] This ensures it is

solid at room temperature (powder stability) but melts near body temperature

(digestibility).[1]

Critical Nutritional Considerations & References

Data Summary: SPS vs. Standard Fats

Parameter

1,3-Stearin-2-
palmitin (SPS)

OPO (Standard sn-

2)

Vegetable Oil Blend

sn-2 Fatty Acid

Palmitic (C16:[1]0)

Palmitic (C16:0)

Unsaturated/Mixed

sn-1,3 Fatty Acid

Stearic (C18:0)

Oleic (C18:[1][4]1)

Palmitic/Stearic

Melting Point ~40°C (Solid) ~18-22°C (Liquid) Variable
) High (Due to free High (if Palmitic at 1,

Ca-Soap Risk ) Low

Stearic) [1]3)
] Structuring / Hard - o

Primary Use Nutritional Mimicry Bulk Energy

Stock
References:

© 2026 BenchChem. All rights reserved.

6/9

Tech Support


https://www.biomol.com/products/chemicals/lipids/1-3-distearoyl-2-palmitoyl-glycerol-cay27065-1
https://www.biomol.com/products/chemicals/lipids/1-3-distearoyl-2-palmitoyl-glycerol-cay27065-1
https://www.biomol.com/products/chemicals/lipids/1-3-distearoyl-2-palmitoyl-glycerol-cay27065-1
https://www.biomol.com/products/chemicals/lipids/1-3-distearoyl-2-palmitoyl-glycerol-cay27065-1
https://www.researchgate.net/figure/Effect-of-stearic-acid-content-at-sn-1-3-positions-of-TAG-on-fat-deposition-mass-of-fat_fig2_259001955
https://www.biomol.com/products/chemicals/lipids/1-3-distearoyl-2-palmitoyl-glycerol-cay27065-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Review of sn-2 Palmitate Synthesis:

o Title: 1,3-Dioleoyl-2-palmitoyl glycerol (OPO)—Enzymatic synthesis and use as an
important supplement in infant formulas.[1][5]

o Source: Journal of Food Biochemistry.
o URL:[Link]
 Digestibility of Stearic Acid:

o Title: Melting, Crystallization, and In Vitro Digestion Properties of Fats Containing Stearoyl-
Rich Triacylglycerols.[6][7]

o Source: Foods (MDPI).[1]
o URL:[LInK][1]
« Clinical Benefits of sn-2 Palmitate:
o Title: SN2-Palmitate Reduces Fatty Acid Excretion in Chinese Formula-fed Infants.[1]
o Source: Journal of Pediatric Gastroenterology and Nutrition.
o URL:[LInK][1]
e Chemical Characterization of SPS:
o Title: 1,3-Distearoyl-2-palmitoyl glycerol Product Information.[1][8][9][10][11]

o Source: Cayman Chemical.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: 1,3-Stearin-2-palmitin (SPS) in Infant
Formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219303/docs#application-note-1-3-stearin-2-
palmitin-sps-in-infant-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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